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Compound of Interest

Compound Name: KPT-6566

Cat. No.: B12382002

Disclaimer: This document provides guidance on the safe handling of KPT-6566 based on
available research and general laboratory safety principles. A specific Safety Data Sheet (SDS)
for KPT-6566 was not found during the search. Therefore, it is imperative to handle this
compound with caution as a potentially hazardous substance. Researchers should consult their
institution's Environmental Health and Safety (EHS) department for specific guidance and
waste disposal protocols.

KPT-6566 is a potent and selective covalent inhibitor of the prolyl isomerase PIN1.[1] Research
indicates that it functions by covalently binding to the catalytic site of PIN1, which can lead to
the generation of reactive oxygen species and DNA damage, ultimately inducing cell death in
cancer cells.[2][3] Given its mechanism of action, KPT-6566 should be handled with
appropriate care to minimize exposure.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for KPT-6566.
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Property Value Source

CAS Number 881487-77-0 [1]14]

Molecular Formula C22H21NOsS2 N/A

Molecular Weight 443.5 g/mol N/A

Appearance Solid N/A

) Store at -20°C forup to 3

Storage (Solid) N/A
years.

Storage (In Solvent) Store at -80°C forup to 1 year.  N/A

N Soluble in DMSO (e.g., 120

Solubility N/A

mg/mL)

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS for KPT-6566, a conservative approach to PPE is
recommended. The following table outlines the minimum recommended PPE for handling this
compound.
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PPE Category

Minimum Requirement

Rationale

Eye/Face Protection

ANSI-approved safety glasses
with side shields or safety
goggles. A face shield should
be worn when there is a risk of

splashing.

Protects eyes from splashes
and airborne particles of the

solid compound.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). Consider double-
gloving, especially when

handling stock solutions.

Prevents skin contact with the

compound.

Body Protection

A buttoned lab coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If there is
a risk of aerosolization or
handling larger quantities,
consult with your institution's
EHS for respirator

recommendations.

Minimizes inhalation of the

solid compound.

Experimental Protocols
Preparation of a KPT-6566 Stock Solution (10 mM in

DMSO)

This protocol outlines the steps for preparing a common stock solution. Always perform these

steps within a chemical fume hood.

» Pre-weighing Preparation:

o Ensure the analytical balance is clean, calibrated, and located in a draft-free area.

o Don all required PPE (safety glasses, lab coat, and chemical-resistant gloves).
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» Weighing KPT-6566:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh the desired amount of KPT-6566 solid into the container. For example, for
1 mL of a 10 mM stock solution, weigh 4.435 mg.

e Solubilization:

o Add the appropriate volume of anhydrous DMSO to the container with the KPT-6566 solid.
For a 10 mM solution, if you weighed 4.435 mg, add 1 mL of DMSO.

o Cap the container tightly.
o Vortex or sonicate the solution until the solid is completely dissolved.
e Storage:

o Label the container clearly with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at -20°C or -80°C for long-term storage, protected from light.[1]

Operational and Disposal Plans
Handling and Operational Plan

o Designated Area: All work with solid KPT-6566 and its solutions should be conducted in a
designated area, such as a chemical fume hood, to minimize exposure.

o Spill Management: In the event of a spill, isolate the area. For small spills of solid, carefully
wipe with a damp paper towel. For liquid spills, absorb with an inert material (e.qg.,
vermiculite, sand). Place all contaminated materials in a sealed container for hazardous
waste disposal.

o Decontamination: Decontaminate surfaces and equipment that have come into contact with
KPT-6566 using a suitable laboratory detergent and water.
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Disposal Plan

As a potentially hazardous chemical, KPT-6566 and any materials contaminated with it must be
disposed of as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect unused KPT-6566 powder and any contaminated consumables (e.g.,
weigh boats, pipette tips, gloves) in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect solutions containing KPT-6566 in a designated, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless approved
by your institution's EHS.

* Waste Storage:

o Store hazardous waste containers in a designated, secure secondary containment area
away from incompatible materials.

» Waste Disposal:

o Contact your institution's EHS or hazardous waste management department to arrange for
the pickup and disposal of the chemical waste. Follow all institutional and local
regulations.

Visual Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for KPT-6566
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:

Dissolve in Solvent

:

Prepared Stock Solution

Experinientation

Perform Experiment

=

Collect Solid Waste Collect Liquid Waste
(Tips, Tubes, Gloves) (Unused Solution)

Label Hazardous Waste Containers

Store in Designated Area

Y

Contact EHS for Disposal
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Caption: Workflow for the safe handling and disposal of KPT-6566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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